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Compound of Interest

Compound Name: Ethyl 4-oxobutanoate

Cat. No.: B158675 Get Quote

For Immediate Reference: Key Safety and Handling Information for Ethyl 4-oxobutanoate

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Ethyl 4-oxobutanoate. Adherence to these protocols is

essential for ensuring personal safety and proper experimental conduct.

Physical and Chemical Properties
A summary of the key quantitative data for Ethyl 4-oxobutanoate is presented below for easy

reference.

Property Value Source

Molecular Formula C₆H₁₀O₃ [1]

Appearance Light yellow liquid [2]

Boiling Point 62 °C / 143.6 °F @ 11 mmHg [2]

Flash Point 43 °C / 109.4 °F [2]

Specific Gravity 0.980 [2]

Personal Protective Equipment (PPE) Requirements
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The selection of appropriate PPE is the most critical step in mitigating the risks associated with

handling Ethyl 4-oxobutanoate. This chemical is known to cause skin, eye, and respiratory

irritation.[3]

Minimum PPE Requirements:
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][4]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[4] Gloves must be

inspected prior to use.[5]

Lab Coat/Protective Clothing: Wear appropriate protective clothing to prevent skin

exposure.[4] Fire/flame resistant and impervious clothing is recommended.[5]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.[4] If exposure limits are exceeded

or irritation is experienced, a full-face respirator should be used.[6]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.
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PPE Selection for Ethyl 4-oxobutanoate

Task Assessment:
Handling Ethyl 4-oxobutanoate

Is the work area well-ventilated?
(e.g., chemical fume hood)

Is there a risk of splashing?

Yes

Add Respiratory Protection:
- Use NIOSH-approved respirator

No

Is there a risk of generating
aerosols or vapors?

No

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Chemical-resistant Apron

Yes

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

No Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling Ethyl 4-oxobutanoate.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize exposure and

environmental impact.

Handling and Storage Protocol:
Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong acids, strong bases, and strong oxidizing agents.[4]

Keep away from heat, sparks, and open flames.[2]

Dispensing: Use with adequate ventilation, preferably within a chemical fume hood.[4] Avoid

contact with eyes, skin, and clothing.[4]

Post-Handling: Wash hands thoroughly after handling.[4]

The workflow for the safe handling of Ethyl 4-oxobutanoate is illustrated below.

Safe Handling Workflow for Ethyl 4-oxobutanoate

Receive Chemical Inspect Container Store in a Cool,
Dry, Ventilated Area Don Appropriate PPE Dispense in

Fume Hood Use in Experiment Decontaminate
Work Area Dispose of Waste

Click to download full resolution via product page

Caption: Step-by-step handling process for Ethyl 4-oxobutanoate.

Disposal Plan:
All waste materials, including empty containers and contaminated absorbents, must be

disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste Ethyl 4-oxobutanoate and any contaminated materials in a

designated, properly labeled, and sealed chemical waste container.
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Disposal: Dispose of the contents and container to an approved waste disposal plant.[2] This

may involve removal to a licensed chemical destruction plant or controlled incineration with

flue gas scrubbing.[6]

The following diagram outlines the chemical waste disposal process.

Chemical Waste Disposal Process

Chemical Waste Generated

Segregate Waste by
Compatibility

Place in a Labeled,
Sealed Container

Store in Designated
Waste Accumulation Area

Arrange for Pickup by
Certified Waste Hauler

Waste Disposed at
Approved Facility

Click to download full resolution via product page

Caption: General workflow for the disposal of chemical waste.
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Emergency Procedures
Immediate and appropriate action is required in the event of an emergency involving Ethyl 4-
oxobutanoate.

First Aid Measures:
Exposure Route First Aid Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid.

[4]

Skin Contact

Get medical aid. Flush skin

with plenty of soap and water

for at least 15 minutes while

removing contaminated

clothing and shoes. Wash

clothing before reuse.

[4]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid. DO NOT use

mouth-to-mouth respiration.

[4]

Ingestion

Get medical aid. Do NOT

induce vomiting. If conscious

and alert, rinse mouth and

drink 2-4 cupfuls of milk or

water.

[4]

Spill and Fire Response:
Spills: Absorb the spill with an inert material, such as dry sand or earth, and then place it into

a chemical waste container.[4] Avoid runoff into storm sewers and ditches.[4] Clean up spills
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immediately, using the appropriate protective equipment.[4] Remove all sources of ignition

and provide ventilation.[4]

Fire: In case of fire, use water spray, dry chemical, carbon dioxide, or appropriate foam.[4]

Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[4] Containers may explode when heated.[4]

The following flowchart provides a decision-making guide for emergency response.

Emergency Response for Ethyl 4-oxobutanoate

Emergency Event

What is the nature
of the emergency?

Spill or Leak

Spill

Fire

Fire

Personal Exposure

Exposure

1. Evacuate immediate area.
2. Remove ignition sources.
3. Wear appropriate PPE.

4. Contain and absorb spill.
5. Collect waste for disposal.

1. Activate fire alarm.
2. Evacuate the area.

3. If safe, use appropriate extinguisher.
4. Cool containers with water.

1. Move to fresh air.
2. Flush affected area with water.
3. Remove contaminated clothing.

4. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Decision-making flowchart for emergency situations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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